![molecular formula C27H37N5O2 B2423918 N1-(3,4-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide CAS No. 922091-83-6](/img/structure/B2423918.png)
N1-(3,4-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3,4-dimethylphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C27H37N5O2 and its molecular weight is 463.626. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
ABCB1 Inhibitors Development
Compounds with piperazine moieties, such as N-4-methylpiperazine derivatives, have been explored for their inhibitory activity against ABCB1, a protein associated with drug resistance in cancer cells. The design and synthesis of these compounds aim to enhance the efficacy of chemotherapeutic agents by preventing drug efflux from cancer cells. One study demonstrated that derivatives with a spacer of four carbon atoms linked to the basic nucleus of N-4-methylpiperazine exhibited potent inhibitory activity, highlighting the potential of such structures in overcoming drug resistance in cancer therapy (Colabufo et al., 2008).
Anticancer Agents
Novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure have been synthesized and evaluated for their anticancer activities. These compounds demonstrated moderate to high levels of antitumor activities against various cancer cell lines, including human lung adenocarcinoma and breast cancer cells. The mechanism of action of these compounds involves cell cycle arrest and induction of apoptosis in cancer cells, presenting a promising avenue for the development of new anticancer therapies (Fang et al., 2016).
Targeted Drug Delivery
The targeted delivery of anticancer agents using transferrin-conjugated liposomes has been explored to improve therapeutic outcomes. A study involving isoquinoline derivatives incorporated into transferrin-conjugated liposomes for targeted delivery to tumor cells demonstrated superior antitumor activity compared to non-targeted controls. This approach leverages the overexpression of transferrin receptors on cancer cells to enhance the specificity and efficacy of anticancer treatment (Yang et al., 2015).
Properties
IUPAC Name |
N'-(3,4-dimethylphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H37N5O2/c1-19-7-9-23(16-20(19)2)29-27(34)26(33)28-18-25(32-14-12-30(3)13-15-32)22-8-10-24-21(17-22)6-5-11-31(24)4/h7-10,16-17,25H,5-6,11-15,18H2,1-4H3,(H,28,33)(H,29,34) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQSJDZQCBXWDNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCN(CC4)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H37N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.